Cas no 1266386-30-4 (6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 1266386-30-4
• MF: C₁₂H₁₃IN₂O
• MW: 328.148895025253
• CID: 1032695
• PubChem ID: 71464010
• Update Time: 2025-11-02

6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 6-iodo-1-(oxan-2-yl)indazole
• A921914
• DTXSID50855840
• DB-186358
• 1266386-30-4
• 6-Iodo-1-(oxan-2-yl)-1H-indazole
• SCHEMBL21786656

• MDL： MFCD22380254
• Inchi： 1S/C12H13IN2O/c13-10-5-4-9-8-14-15(11(9)7-10)12-3-1-2-6-16-12/h4-5,7-8,12H,1-3,6H2
• InChI Key： BANHPSSSKHRVFC-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=NN(C=2C=1)C1CCCCO1

Computed Properties

• Exact Mass: 328.00726g/mol
• Monoisotopic Mass: 328.00726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27Ų

6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

Comprehensive Guide to 6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 1266386-30-4)

6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 1266386-30-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, often referred to as THP-protected 6-iodoindazole, serves as a crucial intermediate in the synthesis of bioactive molecules. Its unique structure, featuring an iodo-substituted indazole core and a tetrahydro-2H-pyran-2-yl (THP) protecting group, makes it highly valuable for drug discovery and material science applications.

The 6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole compound is particularly notable for its role in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic synthesis. Researchers frequently utilize this compound to develop novel indazole derivatives, which are explored for their potential therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial properties. The THP protecting group enhances the compound's stability, making it easier to handle during synthetic processes.

In recent years, the demand for 6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole has surged due to its applications in medicinal chemistry and drug development. With the growing interest in targeted therapies and small-molecule inhibitors, this compound has become a key building block for designing kinase inhibitors and other pharmacologically active agents. Its versatility also extends to material science, where it is used to create advanced polymers and functional materials.

From a commercial perspective, 6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole is available through specialized chemical suppliers, often in high purity grades suitable for research and industrial use. The compound's CAS number 1266386-30-4 ensures precise identification in global chemical databases, facilitating procurement and regulatory compliance. As the pharmaceutical industry continues to explore indazole-based compounds, the relevance of this intermediate is expected to grow further.

For researchers and chemists working on heterocyclic chemistry or drug discovery, understanding the properties and applications of 6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole is essential. Its compatibility with various catalytic systems and its role in generating biologically active scaffolds make it a compound of enduring interest. Future studies may uncover even broader applications, particularly in the context of personalized medicine and green chemistry initiatives.

In summary, 6-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 1266386-30-4) represents a critical tool in modern chemical research. Its structural features, synthetic utility, and potential therapeutic relevance position it as a compound of significant value across multiple scientific disciplines. As innovation in organic synthesis and pharmaceutical development advances, this compound is likely to remain at the forefront of cutting-edge research.